Cas no 1128149-77-8 (3-Chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one)

• Product Name: 3-Chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one
• CAS No: 1128149-77-8
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 1032751
• PubChem ID: 67310180
• Update Time: 2025-06-13

3-Chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one
• 3-chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2-one
• 1128149-77-8
• 3-chloro-1-cyclopropylmethyl-4-hydroxy-1H-pyridin-2-one
• DTXSID20736814
• FPBFXZLYOLUDJK-UHFFFAOYSA-N
• SB55263
• SCHEMBL2187620

• Inchi： 1S/C9H10ClNO2/c10-8-7(12)3-4-11(9(8)13)5-6-1-2-6/h3-4,6,12H,1-2,5H2
• InChI Key： FPBFXZLYOLUDJK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN(C1=O)CC1CC1)O

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-Chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one

Comprehensive Overview of 3-Chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one (CAS No. 1128149-77-8)

3-Chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one (CAS No. 1128149-77-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylmethyl and hydroxypyridinone moieties, exhibits potential applications in drug development and material science. Its molecular structure, featuring a chloro substituent at the 3-position and a hydroxyl group at the 4-position, contributes to its reactivity and versatility in synthetic chemistry.

The growing interest in 3-Chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one is driven by its potential role in addressing contemporary challenges such as antimicrobial resistance and sustainable agriculture. Researchers are exploring its derivatives for their bioactive properties, particularly in targeting enzyme inhibition and modulating biological pathways. The compound's CAS No. 1128149-77-8 serves as a critical identifier in global chemical databases, facilitating collaborative research and regulatory compliance.

In the context of green chemistry, 3-Chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one is being investigated for its eco-friendly synthesis routes. Recent studies highlight its compatibility with catalytic processes and solvent-free reactions, aligning with the industry's shift toward sustainable practices. This aligns with the increasing demand for low-toxicity intermediates in pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.

Another area of focus is the compound's potential in crop protection. Agrochemical researchers are evaluating its efficacy as a precursor for novel pesticides and herbicides, addressing the need for safer alternatives to conventional chemicals. The cyclopropylmethyl group, in particular, is noted for its ability to enhance the bioavailability and stability of active ingredients, making it a valuable scaffold in agrochemical design.

From a technical standpoint, the physicochemical properties of 3-Chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one (CAS No. 1128149-77-8) are well-documented. Its solubility, melting point, and stability under various conditions are critical parameters for formulation scientists. These properties are often queried in chemical databases and patent literature, reflecting the compound's relevance in industrial applications.

In summary, 3-Chloro-1-(cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one represents a promising candidate for multidisciplinary research. Its structural features and functional groups offer ample opportunities for innovation in drug discovery, material science, and agricultural chemistry. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.